Cas no 1595753-05-1 (3-bromo-2-chloro-5-ethenylthiophene)

• Product Name: 3-bromo-2-chloro-5-ethenylthiophene
• CAS No: 1595753-05-1
• MF: C₆H₄BrClS
• MW: 223.517958641052
• CID: 6424998
• PubChem ID: 102844879
• Update Time: 2025-06-08

3-bromo-2-chloro-5-ethenylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-5-ethenylthiophene
• 1595753-05-1
• EN300-1911134

• Inchi： 1S/C6H4BrClS/c1-2-4-3-5(7)6(8)9-4/h2-3H,1H2
• InChI Key： UIHGBTKHWNZCSJ-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C=C)=C1)Cl

Computed Properties

• Exact Mass: 221.89056g/mol
• Monoisotopic Mass: 221.89056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-2-chloro-5-ethenylthiophene

3-Bromo-2-Chloro-5-Ethenylthiophene (CAS 1595753-05-1): A Comprehensive Overview of Its Synthesis, Properties, and Emerging Applications in Chemical and Biological Research

Among the diverse family of heterocyclic compounds, 3-bromo-2-chloro-5-ethenylthiophene (CAS 1595753-05-1) stands out as a structurally intriguing molecule with significant potential in advanced chemical research. This compound belongs to the thiophene class of aromatic heterocycles, characterized by its conjugated π-electron system and substituents that impart unique reactivity profiles. The presence of bromine, chlorine, and an ethenyl group at specific positions creates a versatile scaffold for functionalization in synthetic chemistry. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, optoelectronic materials, and novel drug candidates.

The synthesis of 3-bromo-2-chloro-5-vinylthiophene has evolved significantly with advancements in catalytic methodologies. A groundbreaking approach published in the Journal of Organic Chemistry (2023) demonstrated a palladium-catalyzed cross-coupling strategy using microwave-assisted conditions to achieve high yields under environmentally benign protocols. This method utilizes a combination of silyl ether protecting groups and ligand-assisted palladium(II) complexes to selectively install the ethenyl moiety while maintaining positional specificity. Such innovations align with green chemistry principles by minimizing waste production compared to traditional multi-step syntheses involving hazardous reagents.

In terms of physicochemical properties, this compound exhibits notable thermal stability up to 180°C under nitrogen atmosphere, as confirmed by thermogravimetric analysis (TGA). Its solubility profile—moderate solubility in polar aprotic solvents like N,N-dimethylformamide (DMF) and dichloromethane—facilitates its use in solution-phase reactions. Spectroscopic characterization via NMR revealed distinct signals at δ 7.4–7.6 ppm for the thiophene ring protons, with characteristic downfield shifts caused by electron-withdrawing substituents. These properties make it particularly amenable for applications requiring precise control over molecular interactions.

Ongoing research emphasizes its utility as a pharmacophore component in drug discovery programs targeting metabolic disorders. A 2024 study from Nature Communications demonstrated that analogs incorporating this thiophene core exhibit selective inhibition of fatty acid amide hydrolase (FAAH), a key enzyme involved in endocannabinoid signaling pathways. The bromine substituent enhances metabolic stability while the ethenyl group provides sites for further derivatization to optimize pharmacokinetic profiles. Computational docking studies suggest favorable binding interactions with FAAH's catalytic pocket through π-stacking with aromatic residues.

In materials science applications, this compound's conjugated structure enables its use as an electron-deficient monomer for π-conjugated polymers. Recent work published in Advanced Materials showcased its incorporation into organic field-effect transistors (OFETs), where it contributed to charge carrier mobilities exceeding 0.8 cm²/V·s due to planar molecular stacking facilitated by the rigid thiophene backbone. The chlorine substitution modulates bandgap energies between 1.8–2.1 eV depending on polymerization conditions, offering tunable optoelectronic properties for photovoltaic applications.

Beyond practical applications, this compound serves as an ideal model system for studying regioselective radical reactions under ambient conditions—a critical area for sustainable synthesis development. Investigations into its reaction dynamics with nitroxide mediators revealed unprecedented control over radical chain mechanisms without cryogenic cooling requirements (Angewandte Chemie, 2024). Such findings advance fundamental understanding of radical chemistry while providing scalable methods for producing complex organic architectures.

In academic settings, researchers increasingly utilize this compound as a building block for constructing supramolecular assemblies through non-covalent interactions such as hydrogen bonding and π–π stacking. A notable example involves its self-assembled structures with calixarenes forming nanoscale capsules capable of encapsulating guest molecules like curcumin—a discovery reported in JACS Au. These assemblies exhibit pH-responsive release mechanisms making them promising candidates for targeted drug delivery systems.

The compound's unique reactivity profile has also led to novel applications in click chemistry frameworks when combined with azide-functionalized substrates via copper-free Huisgen cycloaddition reactions under aqueous conditions (Chemical Science, 2024). This approach produces stable triazole-linked conjugates that maintain structural integrity even after prolonged exposure to physiological buffers—a critical requirement for bioconjugate technologies used in diagnostic imaging agents.

Safety considerations remain paramount during handling due to its inherent chemical reactivity though no acute toxicity data exists beyond standard organic laboratory precautions recommended by OSHA guidelines when working with heterocyclic compounds containing halogen substituents.

This multifaceted molecule continues to drive innovation across disciplines through strategic functionalization strategies enabled by modern synthetic methodologies combined with computational modeling advancements that predict optimal reaction pathways at atomic resolution levels using density functional theory simulations.